Cas no 1805360-36-4 (Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1805360-36-4
• MF: C₁₁H₉BrF₅NO₂
• MW: 362.090679883957
• CID: 4865278
• Update Time: 2025-06-08

Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H9BrF5NO2/c1-2-20-8(19)4-7-5(10(13)14)3-6(9(12)18-7)11(15,16)17/h3,10H,2,4H2,1H3
• InChI Key： CJYBXDCIKBHQGG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=C(C(F)F)C(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate

Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805360-36-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1805360-36-4, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its bromo, difluoromethyl, and trifluoromethyl substituents on a pyridine core, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.

The significance of this compound lies in its ability to undergo a variety of chemical transformations, making it an indispensable tool for synthetic chemists. The presence of the bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules. Additionally, the difluoromethyl and trifluoromethyl groups introduce electron-withdrawing effects that can modulate the reactivity and pharmacological properties of the final products.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate exemplifies this trend, as it provides a scaffold for creating fluorinated heterocycles that are increasingly prevalent in drug discovery pipelines. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, where fluorinated pyridines play a pivotal role in optimizing drug-like properties.

One notable application of this compound is in the development of antiviral agents. The pyridine core is a common motif in many antiviral drugs, and modifications at the 2-, 5-, and 3-positions can significantly influence the efficacy against viral targets. Recent research has shown that derivatives of Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate exhibit promising activity against RNA viruses by inhibiting key enzymes involved in viral replication. These findings highlight the compound's potential as a lead structure for novel antiviral therapies.

The trifluoromethyl group, in particular, has been extensively studied for its ability to enhance binding interactions within biological targets. This effect is attributed to its strong electron-withdrawing nature, which can increase lipophilicity and improve receptor binding affinity. In clinical settings, drugs containing trifluoromethyl groups have shown improved pharmacokinetic profiles and reduced susceptibility to metabolic degradation. Consequently, Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate is frequently utilized in medicinal chemistry campaigns aimed at optimizing drug candidates for human use.

Another area where this compound has made significant contributions is in the synthesis of central nervous system (CNS) drugs. The pyridine scaffold is well-documented for its role in modulating neurotransmitter systems, and modifications at key positions can fine-tune pharmacological activity. Researchers have leveraged Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate to develop novel compounds with potential applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These studies underscore the compound's versatility and its importance in advancing CNS drug discovery.

The bromo substituent on Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate also facilitates further derivatization through nucleophilic aromatic substitution reactions. This allows for the introduction of diverse functional groups at other positions on the pyridine ring, enabling chemists to explore new chemical space with minimal synthetic overhead. Such flexibility is particularly valuable when designing multi-target drugs that require precise structural tuning.

In conclusion, Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805360-36-4) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features make it an invaluable asset for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for fluorinated compounds, Ethyl 2-bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate will undoubtedly remain at the forefront of drug discovery efforts across various therapeutic areas.